1-Fluoro-2-(phenylmethoxy)-4-(trifluoromethyl)benzene
Cat. No. B1532533
M. Wt: 270.22 g/mol
InChI Key: DPVPZHHQVBVGIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
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[CH3:1][O-:2].[CH3:23][OH:24].[F:4][c:5]1[c:6]([O:15][CH2:16][c:17]2[cH:18][cH:19][cH:20][cH:21][cH:22]2)[cH:7][c:8]([C:11]([F:12])([F:13])[F:14])[cH:9][cH:10]1.[Na+:3]>>[CH3:1][O:2][c:5]1[c:6]([O:15][CH2:16][c:17]2[cH:18][cH:19][cH:20][cH:21][cH:22]2)[cH:7][c:8]([C:11]([F:12])([F:13])[F:14])[cH:9][cH:10]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
C[O-]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Fc1ccc(C(F)(F)F)cc1OCc1ccccc1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
COc1ccc(C(F)(F)F)cc1OCc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
